Cas no 2228599-22-0 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 2228599-22-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5928431
• PubChem ID: 165628657
• Update Time: 2025-06-13

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• EN300-1786920
• 2228599-22-0

• Inchi： 1S/C12H20N2O2/c1-6-14-9(5)11(8(4)13-14)10(7(2)3)12(15)16/h7,10H,6H2,1-5H3,(H,15,16)
• InChI Key： APWLDDCFVQIGHU-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=NN(CC)C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228599-22-0)

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228599-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the ethyl and methyl substituents on the pyrazole ring, contribute to its potential as a building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive intermediate for targeting enzymes or receptors involved in inflammation and metabolic disorders. The compound's carboxylic acid functionality further enhances its utility in structure-activity relationship (SAR) studies, making it a valuable tool for optimizing drug candidates.

The synthesis of CAS No. 2228599-22-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its pyrazole core is often synthesized via condensation reactions, followed by selective alkylation to introduce the 1-ethyl and 3,5-dimethyl groups. The 3-methylbutanoic acid side chain is then appended through coupling or oxidation steps, yielding the final product with high purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure.

From an industrial perspective, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is often explored for its potential in crop protection formulations. Agrochemical companies are investigating its derivatives as pesticide synergists or herbicide intermediates, leveraging its stability and bioavailability. Environmental considerations, such as biodegradability and low toxicity, are also key factors driving its adoption in sustainable agriculture practices.

In the context of drug discovery, this compound's relevance is highlighted by its structural similarity to known anti-inflammatory agents and kinase inhibitors. Computational studies suggest that its lipophilic properties may enhance membrane permeability, a critical factor for oral drug delivery. Additionally, its hydrogen-bonding capacity could facilitate interactions with biological targets, making it a promising scaffold for fragment-based drug design.

The growing interest in personalized medicine and targeted therapies has further amplified the importance of compounds like CAS No. 2228599-22-0. Researchers are investigating its potential in cancer immunotherapy and autoimmune disease modulation, aligning with current trends in precision healthcare. Its compatibility with high-throughput screening platforms also positions it as a candidate for identifying new biomarkers or therapeutic targets.

For suppliers and manufacturers, ensuring the scalable synthesis of 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is a priority. Innovations in continuous flow chemistry and green solvents are being explored to improve yield and reduce waste. Regulatory compliance, including REACH and GMP standards, is another critical aspect for commercial distribution, particularly in the European and North American markets.

In summary, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228599-22-0) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability to modern research methodologies underscore its value in addressing contemporary challenges in healthcare and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in next-generation innovations.